![molecular formula C19H14ClN3O4 B2623343 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 942009-00-9](/img/structure/B2623343.png)
1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, also known as BZN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BZN belongs to the class of dihydropyridine derivatives, which are known for their pharmacological activities.
Scientific Research Applications
1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has been extensively studied for its potential applications in various fields of science. It has been found to exhibit significant antioxidant, anti-inflammatory, and anticancer activities. 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.
Mechanism of Action
The mechanism of action of 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is not fully understood. However, it has been suggested that 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide exerts its pharmacological activities by modulating various signaling pathways in cells. 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has been found to inhibit the activity of NF-κB, a transcription factor that plays a critical role in the regulation of inflammation and cancer. 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various animal models. 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has been shown to induce apoptosis in cancer cells without affecting normal cells.
Advantages and Limitations for Lab Experiments
1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is also a fluorescent probe that can be used for the detection of metal ions. However, 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has some limitations for lab experiments. It has low solubility in water, which can limit its use in biological assays. In addition, the mechanism of action of 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. One direction is to investigate the potential of 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to explore the use of 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide as a fluorescent probe for the detection of metal ions in biological systems. Further studies are also needed to elucidate the mechanism of action of 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide and to optimize its pharmacological properties for use in clinical trials.
Synthesis Methods
1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide can be synthesized by the reaction of 4-chloro-3-nitrobenzaldehyde with benzylamine and ethyl acetoacetate in the presence of a catalyst. The reaction proceeds through a Knoevenagel condensation followed by cyclization to give 1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide. The purity of the synthesized compound can be improved by recrystallization.
properties
IUPAC Name |
1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O4/c20-16-8-7-15(10-17(16)23(26)27)21-19(25)14-6-9-18(24)22(12-14)11-13-4-2-1-3-5-13/h1-10,12H,11H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTWGLQLJJHDDDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C=CC2=O)C(=O)NC3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N-(4-chloro-3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.